7-Methanesulfonyloxy-2,3,4,5-tetrahydro-1H-3-benzazepine

• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl methanesulfonate
• InChI: InChI=1S/C11H15NO3S/c1-16(13,14)15-11-3-2-9-4-6-12-7-5-10(9)8-11/h2-3,8,12H,4-7H2,1H3
• InChI Key: CZDYVNNSJARDTC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC2=C(CCNCC2)C=C1

Description

7-Methanesulfonyloxy-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C11H15NO3S and its molecular weight is 241.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(tert-butyloxycarbonyl)-7-methanesulfonyloxy-2,3,4,5-tetrahydro-1H-3-benzazepine (3.8 g, 0.011 mol), trifluoroacetic acid (3.76 g, 0.033 mol) and dichloromethane (50 ml) was heated at 50° C. for 5 h. The solvents were then evaporated in vacuo and the residue partitioned between water (200 ml) and ethyl acetate (150 ml). The aqueous layer was removed and washed with ethyl acetate (100 ml) and then basified to pH 14 with 40% sodium hydroxide. The suspension was then extracted with ethyl acetate (3×150 ml) and the combined organic layers dried (Na2SO4). The solvents were evaporated in vacuo to give the title compound (2.15 g, 80%) as a colourless oil.